1-(Trimethylstannyl)azetidine
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Overview
Description
1-(Trimethylstannyl)azetidine is a four-membered nitrogen-containing heterocycle with a trimethylstannyl group attached to the azetidine ring. Azetidines are known for their significant ring strain, which imparts unique reactivity to these compounds. The incorporation of a trimethylstannyl group further enhances its chemical properties, making it a valuable compound in various fields of research and industry .
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-(Trimethylstannyl)azetidine can be synthesized through several methods. One common approach involves the reaction of azetidine with trimethyltin chloride in the presence of a base such as sodium hydride. The reaction typically occurs under anhydrous conditions and at low temperatures to prevent decomposition .
Industrial Production Methods: These methods often involve large-scale reactions with stringent control over reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions: 1-(Trimethylstannyl)azetidine undergoes various chemical reactions, including:
Substitution Reactions: The trimethylstannyl group can be substituted with other functional groups through nucleophilic substitution reactions.
Oxidation and Reduction: The compound can undergo oxidation to form stannic derivatives or reduction to form stannous derivatives
Common Reagents and Conditions:
Substitution Reactions: Common reagents include halides and nucleophiles such as amines and thiols. Reactions are typically carried out in polar solvents under mild conditions.
Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or reducing agents like lithium aluminum hydride are used under controlled conditions
Major Products Formed:
Substitution Reactions: Products include various substituted azetidines with different functional groups.
Oxidation and Reduction: Products include stannic or stannous derivatives of azetidine
Scientific Research Applications
1-(Trimethylstannyl)azetidine has several applications in scientific research:
Mechanism of Action
The mechanism of action of 1-(Trimethylstannyl)azetidine involves its ability to undergo various chemical transformations due to the presence of the trimethylstannyl group. This group can participate in coordination with other molecules, facilitating reactions such as nucleophilic substitution and oxidation-reduction processes. The molecular targets and pathways involved depend on the specific reaction and application .
Comparison with Similar Compounds
Azetidine: A four-membered nitrogen-containing heterocycle without the trimethylstannyl group.
Pyrrolidine: A five-membered nitrogen-containing heterocycle with lower ring strain and different chemical properties.
Uniqueness: 1-(Trimethylstannyl)azetidine is unique due to the presence of the trimethylstannyl group, which imparts distinct reactivity and stability. This makes it a valuable compound for specific applications in organic synthesis, medicinal chemistry, and materials science .
Properties
CAS No. |
58540-21-9 |
---|---|
Molecular Formula |
C6H15NSn |
Molecular Weight |
219.90 g/mol |
IUPAC Name |
azetidin-1-yl(trimethyl)stannane |
InChI |
InChI=1S/C3H6N.3CH3.Sn/c1-2-4-3-1;;;;/h1-3H2;3*1H3;/q-1;;;;+1 |
InChI Key |
DZGUYYRKECOJCD-UHFFFAOYSA-N |
Canonical SMILES |
C[Sn](C)(C)N1CCC1 |
Origin of Product |
United States |
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